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Compound of Interest

Compound Name: JNJ-18038683

Cat. No.: B1244105 Get Quote

JNJ-18038683 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of JNJ-18038683.

Frequently Asked Questions (FAQs)
Q1: What is the recommended short-term storage condition for solid JNJ-18038683?

For short-term storage, solid JNJ-18038683 should be kept in a dry, dark environment at a

temperature between 0 - 4°C.[1] These conditions are suitable for periods of days to weeks.[1]

Q2: How should I store solid JNJ-18038683 for long-term use?

For long-term storage, it is recommended to store solid JNJ-18038683 at -20°C.[1] Under

these conditions, the compound can be stable for months to years.[1]

Q3: What is the expected shelf life of JNJ-18038683?

When stored correctly, JNJ-18038683 has a shelf life of over three years.[1]

Q4: How should I handle the shipping of JNJ-18038683?

JNJ-18038683 is considered stable enough for shipment at ambient temperatures for a few

weeks, including the time spent in customs.[1] It is shipped as a non-hazardous chemical.[1]
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Q5: What is the recommended solvent for preparing JNJ-18038683 stock solutions?

JNJ-18038683 is soluble in DMSO.[1]

Q6: How should I store stock solutions of JNJ-18038683?

For short-term storage (days to weeks), stock solutions can be kept at 0 - 4°C.[1] For long-term

storage (months), it is recommended to store stock solutions at -20°C.[1]

Troubleshooting Guide
Issue: I observe precipitation in my JNJ-18038683 stock solution after thawing.

Possible Cause: The concentration of the stock solution may be too high, or the compound

has a lower solubility at colder temperatures.

Solution:

Gently warm the solution to room temperature.

Vortex the solution thoroughly to ensure it is fully dissolved.

If precipitation persists, consider preparing a more diluted stock solution.

Issue: I am concerned about the stability of my JNJ-18038683 after it was left at room

temperature for an extended period.

Possible Cause: While stable for short periods at ambient temperature during shipping,

prolonged exposure to non-optimal conditions could potentially lead to degradation.[1]

Solution:

For critical experiments, it is advisable to use a fresh vial of the compound that has been

stored under the recommended long-term conditions.

If using the potentially compromised compound is necessary, a purity check via methods

like HPLC is recommended to assess its integrity.
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Data Summary
Storage Conditions for JNJ-18038683

Form Duration Temperature Light/Moisture

Solid
Short-term (days to

weeks)
0 - 4°C Dry and Dark

Solid
Long-term (months to

years)
-20°C Dry and Dark

Stock Solution
Short-term (days to

weeks)
0 - 4°C N/A

Stock Solution Long-term (months) -20°C N/A

Shipping and Handling
Parameter Recommendation

Shipping Temperature Ambient

Hazardous Classification Non-hazardous

Recommended Solvent DMSO

Experimental Protocols
Protocol for Preparation of JNJ-18038683 Stock Solution (10 mM in DMSO)

Materials:

JNJ-18038683 (free base, MW: 337.85 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer
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Procedure:

1. Allow the vial of solid JNJ-18038683 to equilibrate to room temperature before opening to

prevent moisture condensation.

2. Weigh out the desired amount of JNJ-18038683. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.3785 mg.

3. Add the appropriate volume of DMSO to the solid compound. For the example above, add

1 mL of DMSO.

4. Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be applied if necessary to aid dissolution.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -20°C for long-term use.

Visualizations
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JNJ-18038683 Storage and Handling Workflow

Receive JNJ-18038683
(Ambient Shipping)

Short-term Storage
(Solid, 0-4°C, Dark, Dry)

Immediate Use

Long-term Storage
(Solid, -20°C, Dark, Dry)

Archiving

Prepare Stock Solution
(DMSO)

Short-term Stock Storage
(0-4°C)

Use within weeks

Long-term Stock Storage
(-20°C, Aliquoted)

Store for months

Use in Experiment
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Troubleshooting JNJ-18038683 Stability Issues

Observed Issue
(e.g., precipitation, unexpected results)

Verify Storage Conditions
(Temp, Light, Moisture)

Review Stock Solution Preparation
(Solvent, Concentration)

Improper Storage

Deviation found

Solution Preparation Error

Error identified

Action: Use a fresh vial Optional: Check purity (e.g., HPLC) Action: Prepare fresh solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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